Cas no 144924-99-2 (9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-N6 -benzoyladenine)

• Product Name: 9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-N6 -benzoyladenine
• CAS No: 144924-99-2
• MF: C₁₇H₁₆FN₅O₄
• MW: 373.338446617126
• CID: 3040664
• PubChem ID: 53883372
• Update Time: 2025-05-28

9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-N6 -benzoyladenine Chemical and Physical Properties

Names and Identifiers

• 9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-N6 -benzoyladenine
• SCHEMBL9294393
• 1446113-65-0
• 9-(2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-N6 -benzoyladenine
• N-(9-((2R,3S,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-yl)benzamide
• HLJZTLWDAQVZBU-WYFUGZQLSA-N
• N6-Benzoyl-9-(2'-deoxy-2'-fluoro-b-D-arabinofuranosyl)adenine
• 144924-99-2
• D76392
• N-[9-[(2R,3S,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]benzamide

• Inchi： 1S/C17H16FN5O4/c18-11-13(25)10(6-24)27-17(11)23-8-21-12-14(19-7-20-15(12)23)22-16(26)9-4-2-1-3-5-9/h1-5,7-8,10-11,13,17,24-25H,6H2,(H,19,20,22,26)/t10-,11+,13-,17-/m1/s1
• InChI Key： HLJZTLWDAQVZBU-WYFUGZQLSA-N
• SMILES： F[C@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(NC(C3C=CC=CC=3)=O)=NC=NC1=2)O

Computed Properties

• Exact Mass: 373.11900
• Monoisotopic Mass: 373.11863217Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 122.39000
• LogP: 0.74030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on 9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-N6 -benzoyladenine

Research Brief on 9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-N6-benzoyladenine (CAS: 144924-99-2)

9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-N6-benzoyladenine (CAS: 144924-99-2) is a fluorinated nucleoside analog that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique arabinofuranosyl structure and benzoyl-protected adenine base, has been investigated for its role in antiviral and anticancer therapies. Recent studies have focused on its mechanism of action, synthetic pathways, and biological activity, making it a promising candidate for further development.

The synthesis of 9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-N6-benzoyladenine involves multi-step chemical transformations, including glycosylation and fluorination reactions, to achieve the desired stereochemistry and functional group protection. The compound's structural features, particularly the 2'-fluoro substitution, enhance its stability against enzymatic degradation, a critical factor for its bioavailability and efficacy in biological systems. Researchers have optimized these synthetic routes to improve yields and purity, facilitating its use in preclinical studies.

Recent in vitro and in vivo studies have demonstrated the compound's potent activity against a range of viral pathogens, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Its mechanism of action involves incorporation into viral DNA, leading to chain termination and inhibition of viral replication. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. These findings underscore the dual therapeutic potential of 9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-N6-benzoyladenine.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with preliminary data indicating minimal off-target effects. However, challenges remain in optimizing its metabolic stability and reducing potential toxicity. Ongoing research aims to address these issues through structural modifications and formulation strategies, such as prodrug approaches or nanoparticle delivery systems, to enhance its therapeutic index.

In conclusion, 9-(2-deoxy-2-fluoro-β-D-arabinofuranosyl)-N6-benzoyladenine represents a promising scaffold for the development of novel antiviral and anticancer agents. Its unique chemical properties and demonstrated biological activity warrant further investigation, including advanced preclinical studies and potential clinical trials. Future research directions may explore its combination with other therapeutic agents or its application in targeted drug delivery systems to maximize efficacy and minimize adverse effects.